Cas no 162377-67-5 (4-(Azepan-1-yl)benzonitrile)

4-(Azepan-1-yl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with an azepane ring at the para position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The azepane moiety enhances solubility and conformational flexibility, while the nitrile group offers functionalization potential through hydrolysis or nucleophilic addition. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies make it a preferred choice for constructing complex heterocyclic frameworks. The compound is particularly useful in medicinal chemistry for developing bioactive molecules, owing to its balanced lipophilicity and ability to modulate pharmacokinetic properties.
4-(Azepan-1-yl)benzonitrile structure
4-(Azepan-1-yl)benzonitrile structure
Product Name:4-(Azepan-1-yl)benzonitrile
CAS No:162377-67-5
MF:C13H16N2
MW:200.279542922974
MDL:MFCD11038470
CID:2780601
PubChem ID:21703985
Update Time:2025-05-27

4-(Azepan-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Azepan-1-yl)benzonitrile
    • CS-0333934
    • 4-Azepan-1-ylbenzonitrile
    • DTXSID00617152
    • 4-Homopiperidin-1-yl-benzonitrile
    • AS-9488
    • 162377-67-5
    • SCHEMBL139427
    • Benzonitrile, 4-(hexahydro-1H-azepin-1-yl)-
    • AKOS000218559
    • MDL: MFCD11038470
    • Inchi: 1S/C13H16N2/c14-11-12-5-7-13(8-6-12)15-9-3-1-2-4-10-15/h5-8H,1-4,9-10H2
    • InChI Key: GRIDHYKVSWOBHE-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2)CCCCCC1

Computed Properties

  • Exact Mass: 200.131348519Da
  • Monoisotopic Mass: 200.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 27Ų

4-(Azepan-1-yl)benzonitrile Pricemore >>

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abcr
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4-Azepan-1-ylbenzonitrile; .
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